N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide

• IUPAC Name: N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide
• InChI: InChI=1S/C18H21NO2/c1-13-9-10-14(2)17(11-13)15(3)19-18(20)12-21-16-7-5-4-6-8-16/h4-11,15H,12H2,1-3H3,(H,19,20)
• InChI Key: WDHBIJHYOZOUOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(C)NC(=O)COC2=CC=CC=C2
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide, also known as DMAA, is a synthetic compound that has been used in various scientific research applications. DMAA is a stimulant that has been used as a dietary supplement and a performance-enhancing drug. Despite its popularity, DMAA has been the subject of controversy due to its potential health risks.

Mechanism of Action

N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide acts as a stimulant by increasing the release of dopamine and norepinephrine in the brain. This increase in neurotransmitter release leads to increased alertness, focus, and energy. N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide also acts as a vasoconstrictor, which can increase blood pressure and heart rate.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide are similar to those of other stimulants. N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide can increase heart rate, blood pressure, and body temperature. It can also cause vasoconstriction, which can lead to decreased blood flow to certain parts of the body. N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide can also cause increased alertness, focus, and energy.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide in lab experiments is that it is a well-studied compound with a known mechanism of action. This makes it a useful tool for studying the effects of stimulants on the central nervous system. However, N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide also has limitations as a research tool. It has been associated with potential health risks, which can make it difficult to obtain approval for research involving human subjects.

Future Directions

There are several future directions for research involving N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide. One area of interest is the potential health risks associated with N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide use. More research is needed to determine the long-term effects of N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide on human health. Another area of interest is the development of new stimulants that have fewer potential health risks than N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide. Researchers are also interested in studying the effects of N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide on different populations, such as athletes and military personnel.
Conclusion
N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide is a synthetic compound that has been used in various scientific research applications. It acts as a stimulant by increasing the release of dopamine and norepinephrine in the brain. N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide has advantages and limitations as a research tool, and there are several future directions for research involving N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide. Despite its potential health risks, N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide remains a useful tool for studying the effects of stimulants on the central nervous system.

Synthesis Methods

N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide is synthesized through the reaction of 2-amino-4-methylhexane with 2-bromo-4,5-dimethylphenylacetone. The resulting product is then treated with phenoxyacetyl chloride to yield N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide. The synthesis of N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide has been used in various scientific research applications, including as a model compound for studying the effects of stimulants on the central nervous system. N-[1-(2,5-dimethylphenyl)ethyl]-2-phenoxyacetamide has also been used as a tool for studying the mechanisms of action of other stimulants, such as amphetamines and ephedrine.